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Compound of Interest

Compound Name: AC-Leu-val-lys-aldehyde

Cat. No.: B116171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

AC-Leu-Val-Lys-aldehyde, a potent protease inhibitor also known as Leupeptin. Adherence to

these guidelines is essential to ensure a safe laboratory environment and the integrity of your

research.

Immediate Safety and Personal Protective
Equipment (PPE)
AC-Leu-Val-Lys-aldehyde, while a valuable research tool, requires careful handling to avoid

potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye

contact. The following personal protective equipment is mandatory when handling this

compound in solid or solution form.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Prevents skin contact. While

specific breakthrough data for

AC-Leu-Val-Lys-aldehyde is

not available, butyl rubber

gloves are generally

recommended for aldehydes.

Nitrile gloves may offer limited

protection and should be

changed immediately upon

contamination.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles and splashes.

Skin and Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood

Avoids inhalation of the

powder form. For weighing and

preparing solutions, a fume

hood is strongly

recommended.

Note: Always consult your institution's specific safety protocols and the latest Safety Data

Sheet (SDS) for the most up-to-date information.

Operational Plans: Handling and Storage
Proper handling and storage are crucial for maintaining the stability of AC-Leu-Val-Lys-
aldehyde and ensuring user safety.

Handling Procedures:

Avoid Dust Formation: When handling the solid form, minimize the creation of dust.
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Ventilation: Always work in a well-ventilated area. For procedures that may generate dust or

aerosols, a chemical fume hood is required.[1]

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.[1][2]

Storage Conditions:

Temperature: Store the lyophilized powder at -20°C for long-term stability.[1][3]

Container: Keep the container tightly closed in a dry and well-ventilated place.[1]

Solution Stability: Aqueous stock solutions (10 mM) are stable for about a week at 4°C and

for up to a month at -20°C. Working solutions at lower concentrations (10-100 µM) are stable

for only a few hours and should be kept on ice.[4]

Disposal Plan
All waste containing AC-Leu-Val-Lys-aldehyde must be treated as hazardous chemical waste.

Disposal Guidelines:

Solid Waste: Collect any solid waste, including contaminated consumables (e.g., pipette tips,

tubes), in a designated, sealed hazardous waste container.

Liquid Waste: Aqueous solutions containing AC-Leu-Val-Lys-aldehyde should be collected

in a clearly labeled hazardous waste container. Neutralization of aldehyde waste may be

possible with commercially available reagents, rendering it non-hazardous for drain disposal

in some jurisdictions. Always consult and adhere to local, state, and federal environmental

regulations for chemical waste disposal.[5][6][7][8]

Empty Containers: The original containers of acutely hazardous materials may also be

considered hazardous waste and should be disposed of accordingly.

Experimental Protocol: Preparation of a Protease
Inhibitor Cocktail
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AC-Leu-Val-Lys-aldehyde is commonly used as a component of protease inhibitor cocktails to

prevent protein degradation during cell lysis and protein purification.

Objective: To prepare a 100X stock solution of a standard protease inhibitor cocktail containing

Leupeptin.

Materials:

Leupeptin (AC-Leu-Val-Lys-aldehyde)

Aprotinin

Pepstatin A

AEBSF (or PMSF)

DMSO or sterile water

Microcentrifuge tubes

Calibrated pipettes

Methodology:

Prepare Individual Stock Solutions:

10 mM Leupeptin: Dissolve 10 mg of Leupeptin hemisulfate in 2.1 ml of sterile water or

DMSO.

2 mg/ml Aprotinin: Dissolve 20 mg of Aprotinin in 10 ml of sterile water or PBS.

1 mM Pepstatin A: Dissolve 5 mg of Pepstatin A in 7.3 ml of DMSO or methanol.

100 mM AEBSF: Dissolve 10 mg of AEBSF HCl in 0.416 ml of DMSO.

Storage of Stock Solutions: Aliquot the individual stock solutions into smaller volumes and

store at -20°C to avoid repeated freeze-thaw cycles.
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Prepare 100X Protease Inhibitor Cocktail: On the day of use, combine the individual stock

solutions. The final concentration of each inhibitor in the 1X working solution should be

tailored to the specific application, but a common formulation is:

10 µM Leupeptin

2 µg/ml Aprotinin

1 µM Pepstatin A

1 mM AEBSF

Application: Dilute the 100X cocktail 1:100 into your lysis buffer immediately before use.

Visualizations
Mechanism of Action: Inhibition of Cathepsin B Signaling

AC-Leu-Val-Lys-aldehyde acts as a potent, reversible inhibitor of serine and cysteine

proteases, with a particularly high affinity for Cathepsin B. By inhibiting Cathepsin B, it can

interfere with several downstream signaling pathways involved in processes like apoptosis,

inflammation, and cellular invasion.

Mechanism of Action: AC-Leu-Val-Lys-Aldehyde
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Caption: Inhibition of Cathepsin B by AC-Leu-Val-Lys-aldehyde blocks downstream pathways.

Experimental Workflow: Protease Inhibitor Cocktail Preparation

The following diagram outlines the step-by-step process for preparing and using a protease

inhibitor cocktail.
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Workflow: Protease Inhibitor Cocktail Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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